Cas no 1334373-78-2 (2,5-difluoro-N-(2-hydroxy-3-methoxy-2-methylpropyl)benzene-1-sulfonamide)

• Product Name: 2,5-difluoro-N-(2-hydroxy-3-methoxy-2-methylpropyl)benzene-1-sulfonamide
• CAS No: 1334373-78-2
• MF: C₁₁H₁₅F₂NO₄S
• MW: 295.302909135818
• CID: 5917330
• PubChem ID: 56724265
• Update Time: 2025-08-03

2,5-difluoro-N-(2-hydroxy-3-methoxy-2-methylpropyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-difluoro-N-(2-hydroxy-3-methoxy-2-methylpropyl)benzene-1-sulfonamide
• VU0529194-1
• F5972-0041
• AKOS024528726
• 1334373-78-2
• 2,5-difluoro-N-(2-hydroxy-3-methoxy-2-methylpropyl)benzenesulfonamide

• Inchi： 1S/C11H15F2NO4S/c1-11(15,7-18-2)6-14-19(16,17)10-5-8(12)3-4-9(10)13/h3-5,14-15H,6-7H2,1-2H3
• InChI Key： KMXBUJVOVOEFCG-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1F)F)(NCC(C)(COC)O)(=O)=O

Computed Properties

• Exact Mass: 295.06898546g/mol
• Monoisotopic Mass: 295.06898546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84Ų

Additional information on 2,5-difluoro-N-(2-hydroxy-3-methoxy-2-methylpropyl)benzene-1-sulfonamide

2,5-Difluoro-N-(2-Hydroxy-3-Methoxy-2-Methylpropyl)Benzene-1-Sulfonamide

Introduction to 2,5-Difluoro-N-(2-Hydroxy-3-Methoxy-2-Methylpropyl)Benzene-1-Sulfonamide

The compound 2,5-difluoro-N-(2-hydroxy-3-methoxy-2-methylpropyl)benzene-1-sulfonamide, with the CAS number 1334373-78-2, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with two fluorine atoms at the 2 and 5 positions, a sulfonamide group at the 1 position, and a complex substituent at the nitrogen atom of the sulfonamide group. The substituent itself is a 2-hydroxy-3-methoxy-2-methylpropyl group, adding further complexity and functionality to the molecule.

The synthesis of this compound involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in modern organic synthesis. Recent advancements in catalytic methods and the use of microwave-assisted synthesis have significantly improved the yield and purity of this compound, making it more accessible for research and development purposes.

Chemical Structure and Properties

The molecular structure of 2,5-difluoro-N-(2-hydroxy-3-methoxy-2-methylpropyl)benzene-1-sulfonamide is highly symmetrical, with the benzene ring serving as the central framework. The substitution pattern on the benzene ring (fluorine atoms at positions 2 and 5) imparts unique electronic properties that influence its reactivity and stability. The sulfonamide group at position 1 is known for its strong electron-withdrawing effects, which can modulate the electronic environment of the entire molecule.

The substituent attached to the nitrogen atom of the sulfonamide group is a 2-hydroxy-3-methoxy-2-methylpropyl group. This group introduces hydroxyl (-OH) and methoxy (-OCH₃) functionalities, which are known for their ability to participate in hydrogen bonding and other non-covalent interactions. These interactions are crucial in determining the solubility, stability, and bioavailability of the compound.

Synthesis Methods

The synthesis of this compound involves a multi-step process that typically starts with the preparation of intermediates such as fluorobenzene derivatives and appropriate amino alcohols. Recent studies have focused on optimizing these steps to enhance efficiency and reduce costs. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct key intermediates with high precision.

A key challenge in synthesizing this compound lies in controlling the stereochemistry during critical steps such as nucleophilic substitution or condensation reactions. Advanced techniques like enantioselective catalysis have been employed to address these challenges, ensuring that the final product meets stringent quality standards.

Applications in Pharmaceutical Chemistry

2,5-Difluoro-N-(2-hydroxy-3-methoxy-2-methylpropyl)benzene-1-sulfonamide has shown promise in various therapeutic areas due to its unique chemical properties. Recent studies have demonstrated its potential as a lead compound in drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

In cancer research, this compound has been investigated for its ability to inhibit key enzymes involved in tumor progression. Preclinical studies have shown that it exhibits selective cytotoxicity against cancer cells while sparing normal cells, making it a promising candidate for further development.

In addition to its pharmacological applications, this compound has also been explored for its potential use as a building block in medicinal chemistry. Its versatility allows it to serve as a scaffold for constructing more complex molecules with enhanced biological activity.

Environmental Impact and Safety Considerations

The environmental impact of cas no1334373-78-2 has been a subject of recent research interest. Studies have focused on understanding its biodegradation pathways under various environmental conditions. Initial findings suggest that this compound undergoes rapid degradation under aerobic conditions due to its susceptibility to microbial attack.

Safety considerations are paramount when handling this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken during synthesis and handling to minimize exposure risks.

Future Directions

The future outlook for cas no1334373-78-2 is bright, with ongoing research aimed at expanding its applications in both pharmaceuticals and materials science. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in this area.

In conclusion, cas no1334373-78-2, or 2,5-difluoro-N-(2-hydroxy-3-methoxy-2-methylpropyl)benzene-1-sulfonamide, represents an exciting advancement in organic chemistry with broad implications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking novel solutions in drug discovery and beyond.